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Compound of Interest

Compound Name: 6-Hepten-2-one

Cat. No.: B3049758 Get Quote

Essential Safety and Handling Guide for 6-
Hepten-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 6-Hepten-2-one, ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Hepten-2-one is a flammable liquid and vapor that can cause skin and serious eye irritation.

[1] It is also harmful to aquatic life with long-lasting effects.[2] Adherence to strict safety

protocols, including the use of appropriate Personal Protective Equipment (PPE), is mandatory

to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Hepten-2-one
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Protection Type Recommended Equipment Specification

Eye/Face Protection
Safety glasses with side-

shields and face shield

Equipment should be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Skin Protection

Chemically resistant,

impervious gloves (e.g.,

rubber)

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[3][4]

Body Protection
Protective clothing, flame

retardant antistatic material

Clothing should be selected

based on the concentration

and quantity of the hazardous

substance handled.[3]

Respiratory Protection

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

To be used as a backup to

engineering controls if risk

assessment shows air-

purifying respirators are

appropriate. A full-face

supplied air respirator is

necessary if it's the sole

means of protection.[2]

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 6-Hepten-2-one is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties of 6-Hepten-2-one
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Property Value

Molecular Formula C₇H₁₂O[5][6]

Molecular Weight 112.17 g/mol [5]

Appearance Colorless to pale yellow liquid[7]

Boiling Point 165.13 °C (estimate)[5]

Flash Point 56 °C (132.8 °F) - closed cup

Density 0.8673 g/cm³[5]

Solubility
Insoluble in water; miscible with alcohols and

ethers.[7][8]

Operational Plan: Handling and Storage
Proper operational procedures are critical to maintaining a safe laboratory environment when

working with 6-Hepten-2-one.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of vapor or mist.[2][3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][9]

Use only non-sparking tools and take precautionary measures against static discharge.[2][9]

Ground and bond container and receiving equipment.[2][9]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1][2]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2][9]
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Keep the container tightly closed.[2][9]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2][3]

Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong

reducing agents.[9]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Table 3: First Aid Measures for 6-Hepten-2-one Exposure

Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician if

irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Fire Fighting:

Use alcohol-resistant foam, dry chemical, or carbon dioxide for small fires.[2]

For large fires, use water spray, fog, or alcohol-resistant foam.[2]
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Wear self-contained breathing apparatus for firefighting if necessary.[2]

Accidental Release:

Use personal protective equipment.[2]

Ensure adequate ventilation and remove all sources of ignition.[2]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2]

Contain spillage and collect with an electrically protected vacuum cleaner or by wet-brushing

and place in a container for disposal.[2]

Disposal Plan
Proper disposal of 6-Hepten-2-one and its contaminated materials is essential to prevent

environmental harm.

Product Disposal: This material is highly flammable and should be burned in a chemical

incinerator equipped with an afterburner and scrubber.[2] Offer surplus and non-recyclable

solutions to a licensed disposal company.[2]

Contaminated Packaging: Dispose of as unused product.[2]

Environmental Precautions: An environmental hazard cannot be excluded in the event of

unprofessional handling or disposal.[2] Avoid release to the environment.[2]

Handling Workflow Diagram
The following diagram outlines the standard operating procedure for handling 6-Hepten-2-one
in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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